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Introduction

lodomethanesulfonic acid, and more specifically its sodium salt (marketed historically as
Methiodal, Abrodil, and Skiodan), represents one of the earliest forays into water-soluble
iodinated radiocontrast agents.[1][2] Introduced in the 1930s, these agents were instrumental in
the development of diagnostic imaging techniques such as intravenous pyelography and
myelography.[1] Chemically, iodomethanesulfonic acid is a simple organoiodine compound,
and its utility as a contrast agent is derived from the high atomic number of iodine, which allows
for significant attenuation of X-rays.[3]

This technical guide provides a comprehensive overview of the known properties of
iodomethanesulfonic acid as a radiopaque agent. Due to its status as an obsolete first-
generation contrast medium, specific quantitative data on its radiopaque properties are scarce
in modern literature. Therefore, this guide also presents comparative data for other iodinated
agents and generalized experimental protocols to provide a thorough context for researchers.

Chemical and Physical Properties

lodomethanesulfonic acid is a water-soluble compound whose radiopacity is conferred by its
iodine content.[1] The sodium salt, Methiodal, was the form used clinically.[1][4]
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Property Value Source
Chemical Formula CH3I03s PubChem
IUPAC Name lodomethanesulfonic acid PubChem
Molar Mass 222.00 g/mol PubChem
Sodium Salt Formula CH2INaO3S Wikipedia[4]
Sodium Salt Molar Mass 243.98 g/mol Wikipedia[4]

o Methiodal, Abrodil, Skiodan, o
Historical Trade Names Wikipedia[1][4]
Conturex, Kontrast U

Clinical Use Myelography, Urography Wikipedia[4]

Status Obsolete Wikipedia[4]

Radiopaque Properties: A Comparative Overview

The radiopacity of an iodinated contrast agent is directly related to its iodine concentration.[3]
[5] While specific Hounsfield Unit (HU) measurements for iodomethanesulfonic acid are not
readily available in the reviewed literature, a comparative analysis with other agents can
provide an estimate of its efficacy. The radiodensity of iodinated contrast is generally in the
range of 25-30 Hounsfield units (HU) per milligram of iodine per milliliter at a tube voltage of
100-120 kVp.

Below is a table comparing the radiopacity of various iodinated contrast agents. This illustrates
the range of X-ray attenuation achieved with different molecular structures and iodine
concentrations.
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lodine Mean Radiopacity
Contrast Agent Concentration (HU) at 100% Agent Type

(mg/mL) Concentration
Isovue 370 370 >1800 Non-ionic Monomer

o Non-ionic Dimer (Iso-
Visipaque 320 320 ~1600
osmolar)

Omnipaque 300 300 ~1600 Non-ionic Monomer
Isovue 300 300 ~1500 Non-ionic Monomer

Note: Data is illustrative and sourced from a comparative study. Absolute HU values can vary
based on imaging parameters.

Given that Methiodal is a simple, ionic, monomeric agent, its radiopacity for a given iodine
concentration would be expected to follow the general principles of X-ray attenuation but likely
with higher osmolality and toxicity compared to modern non-ionic agents.[6]

Experimental Protocols
General Methodology for Measuring Radiopacity of a
Water-Soluble Contrast Agent

The following is a generalized experimental protocol for determining the radiopacity of a water-
soluble iodinated contrast agent, such as iodomethanesulfonic acid. This protocol is based on
standard in vitro methods.

e Preparation of Phantoms:

o A series of dilutions of the contrast agent in saline or water are prepared to achieve a
range of iodine concentrations.

o These solutions are then placed in standardized containers, such as test tubes or wells in
a phantom, alongside a control (e.g., saline or water).[7]
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o An aluminum step wedge can be included in the phantom for calibration and to express
radiopacity in terms of aluminum-equivalent thickness (mm Al).[8][9]

e CT Imaging:
o The phantom is scanned using a clinical or micro-CT scanner.

o Standardized scanning parameters (e.g., tube voltage (kVp), tube current (mA), slice
thickness, and reconstruction algorithm) are used for all measurements to ensure
comparability.[7]

o Data Analysis:

o Regions of Interest (ROIs) are drawn within the images of the contrast-filled containers
and the control.

o The mean Hounsfield Unit (HU) for each ROI is measured using the scanner's software.

o A calibration curve is generated by plotting the mean HU values against the known iodine
concentrations.

o The relationship between HU and iodine concentration is typically linear.[7]

Visualizations
Classification of lodinated Contrast Media

The following diagram illustrates the classification of iodinated contrast agents, showing the
position of iodomethanesulfonic acid (Methiodal/Abrodil) as a first-generation ionic monomer.
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Classification of lodinated Contrast Agents
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Caption: Classification of iodinated contrast agents.

Conceptual Workflow for Synthesis of an lodinated
Organic Compound

While a detailed industrial synthesis protocol for iodomethanesulfonic acid is not readily
available, a conceptual workflow for the synthesis of a simple iodinated organic compound can
be illustrated. This generally involves the introduction of iodine to an organic backbone.
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Conceptual Synthesis Workflow
Start: Organic Precursor
(e.g., Methanesulfonic Acid Derivative)

lodination Reaction
(e.g., with 12 and a catalyst or an iodinating agent)

Purification
(e.g., Crystallization, Chromatography)

Salt Formation
(e.g., reaction with Sodium Hydroxide or Carbonate)

Final Product:
Sodium lodomethanesulfonate
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Caption: Conceptual synthesis of an iodinated agent.

General Experimental Workflow for Radiopacity
Measurement

The following diagram outlines the typical workflow for experimentally determining the
radiopacity of a contrast agent.
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Radiopacity Measurement Workflow
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Caption: Workflow for radiopacity measurement.
Conclusion

lodomethanesulfonic acid, as the basis for early contrast agents like Methiodal and Abrodil,
holds a significant place in the history of radiological imaging.[2][6] While it has been
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superseded by safer and more effective agents, understanding its fundamental properties
remains relevant for historical context and for the broader understanding of contrast media
development. This guide has provided an overview of its known characteristics, placed it within
the classification of iodinated agents, and outlined the general methodologies used to assess
the radiopaque properties that were fundamental to its clinical application. For researchers in
the field, this information serves as a foundation for appreciating the evolution of contrast
media and the principles that continue to guide the development of new imaging agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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